2-[1-(4-Methylphenyl)sulfonylindol-6-yl]acetic acid

• IUPAC Name: 2-[1-(4-methylphenyl)sulfonylindol-6-yl]acetic acid
• InChI: InChI=1S/C17H15NO4S/c1-12-2-6-15(7-3-12)23(21,22)18-9-8-14-5-4-13(10-16(14)18)11-17(19)20/h2-10H,11H2,1H3,(H,19,20)
• InChI Key: IDUARJGQTOIFEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=CC3=C2C=C(C=C3)CC(=O)O
• Molecular Formula: C17H15NO4S
• Molecular Weight: 329.4 g/mol

Description

2-[1-(4-Methylphenyl)sulfonylindol-6-yl]acetic acid, also known as MSIA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a non-steroidal anti-inflammatory drug (NSAID) that is structurally similar to indomethacin, a well-known NSAID. MSIA has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the treatment of various inflammatory diseases.

Scientific Research Applications

Organic Synthesis and Catalysis

Research in the field of organic synthesis has explored the use of sulfone derivatives and related compounds for the synthesis of complex organic molecules. For instance, the study on sulfonation of (diphenylphosphinothioyl)ferrocene with chlorosulfonic acid in acetic anhydride led to the creation of sulfonic acids and salts, which could be used in catalysis and synthesis of heterocyclic compounds (Zábranský, Císařová, & Štěpnička, 2018). Similarly, the development of magnetically separable catalysts using sulfonic acid-functionalized silica-coated nano-Fe3O4 particles demonstrates an innovative approach in green chemistry, highlighting the role of sulfonic acid groups in facilitating chemical transformations under environmentally friendly conditions (Nemati, Golmohammadi Afkham, & Elhampour, 2014).

Material Science and Functional Materials

In material science, the synthesis and functionalization of organic-inorganic hybrids with sulfonic acid groups have been investigated for their potential in separations, ion exchange, and catalysis. The creation of microporous inorganic-organic hybrids with sulfonated surfaces offers insights into designing materials with specific chemical functionalities for industrial applications (Wang, Heising, & Clearfield, 2003).

Advanced Oxidation Processes

The study on the oxidation of organic contaminants using Co(II) activated peracetic acid highlights the significance of high-valent cobalt-oxo species in environmental remediation. This research demonstrates the effectiveness of advanced oxidation processes in degrading refractory organic contaminants in water, suggesting potential applications of similar compounds in environmental cleanup efforts (Liu et al., 2021).